Cas no 102794-38-7 (2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-b-D-erythro-hex-2-enopyranosyl)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-b-D-erythro-hex-2-enopyranosyl)- (9CI)
• CAS No: 102794-38-7
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 195328
• PubChem ID: 453159
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-b-D-erythro-hex-2-enopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-b-D-erythro-hex-2-enopyranosyl)- (9CI)
• 4-amino-1-[(2R,3S,6R)-3-hydroxy-2-(hydroxymethyl)-3,6-dihydro-2H-pyran-6-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2,3-dideoxy-.beta.-D-erythro-hex-2-enopyranosyl)-
• 2(1H)-Pyrimidinone, 4-amino-1-(2,3-dideoxy-beta-D-erythro-hex-2-enopyranosyl)-
• 102794-38-7
• 2',3'-Didehydro-2',3'-dideoxy-hexopyranosyl cytidine
• DTXSID90145515

• Inchi： 1S/C10H13N3O4/c11-8-3-4-13(10(16)12-8)9-2-1-6(15)7(5-14)17-9/h1-4,6-7,9,14-15H,5H2,(H2,11,12,16)/t6-,7+,9+/m0/s1
• InChI Key： KTUNKDVOXRICEI-LKEWCRSYSA-N
• SMILES： O1[C@H](C=C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.38